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Introduction
SBI-0206965 is a potent and selective inhibitor of Unc-51 like autophagy activating kinase 1

(ULK1), a serine/threonine kinase that plays a critical role in the initiation of autophagy.[1][2]

Inhibition of ULK1 by SBI-0206965 has been shown to suppress autophagy and induce

apoptosis in various cancer cell lines, making it a compound of significant interest for cancer

therapy.[3][4] These application notes provide detailed protocols for measuring the pro-

apoptotic effects of SBI-0206965 in a laboratory setting.

Mechanism of Action: SBI-0206965 primarily functions by inhibiting the kinase activity of ULK1,

thereby blocking the autophagic process.[5] This inhibition can lead to the accumulation of

damaged organelles and proteins, ultimately triggering the intrinsic apoptotic pathway.

Furthermore, studies have indicated that SBI-0206965 can also promote apoptosis through

autophagy-independent mechanisms, such as the destabilization of anti-apoptotic proteins like

Bcl-2 and Bcl-xL.[3][6]

Data Presentation
The following tables summarize quantitative data on the effects of SBI-0206965 from published

studies.

Table 1: In Vitro IC50 Values of SBI-0206965
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Kinase IC50 (nM)

ULK1 108[1][5]

ULK2 711[1][5]

Table 2: Effect of SBI-0206965 on Cell Viability and Apoptosis in Non-Small Cell Lung Cancer

(NSCLC) Cells

Cell Line Treatment Result

A549, H460, HCC827
SBI-0206965 (dose-

dependent)
Decreased cell viability[4]

A549, H460 SBI-0206965 Increased apoptosis rates[4]

Table 3: Effect of SBI-0206965 on Apoptosis Markers in Neuroblastoma Cell Lines

Cell Line
Treatment (10 µM SBI-
0206965)

Observed Effect

SK-N-AS (48 hours) SBI-0206965
Increased cleaved-PARP and

cleaved-caspase 3[7]

SH-SY5Y (24 hours) SBI-0206965
Increased cleaved-PARP and

cleaved-caspase 3[7]

SK-N-DZ (24 hours) SBI-0206965
Increased cleaved-PARP and

cleaved-caspase 3[7]

Signaling Pathways and Experimental Workflows
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SBI-0206965 Mechanism of Action
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Experimental Workflow: Measuring Apoptosis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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